Cas no 2034564-35-5 (methyl N-(4-{5-hydroxy-3-(thiophen-3-yl)pentylsulfamoyl}phenyl)carbamate)

• Product Name: methyl N-(4-{5-hydroxy-3-(thiophen-3-yl)pentylsulfamoyl}phenyl)carbamate
• CAS No: 2034564-35-5
• MF: C₁₇H₂₂N₂O₅S₂
• MW: 398.496982097626
• CID: 6203752
• PubChem ID: 122162560
• Update Time: 2025-10-30

methyl N-(4-{5-hydroxy-3-(thiophen-3-yl)pentylsulfamoyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-(4-{5-hydroxy-3-(thiophen-3-yl)pentylsulfamoyl}phenyl)carbamate
• methyl (4-(N-(5-hydroxy-3-(thiophen-3-yl)pentyl)sulfamoyl)phenyl)carbamate
• 2034564-35-5
• AKOS032469110
• methyl N-[4-[(5-hydroxy-3-thiophen-3-ylpentyl)sulfamoyl]phenyl]carbamate
• F6571-1147
• methyl N-(4-{[5-hydroxy-3-(thiophen-3-yl)pentyl]sulfamoyl}phenyl)carbamate

• Inchi： 1S/C17H22N2O5S2/c1-24-17(21)19-15-2-4-16(5-3-15)26(22,23)18-9-6-13(7-10-20)14-8-11-25-12-14/h2-5,8,11-13,18,20H,6-7,9-10H2,1H3,(H,19,21)
• InChI Key： PATVJAJEACPLCI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OC)(NCCC(C1=CSC=C1)CCO)(=O)=O

Computed Properties

• Exact Mass: 398.09701415g/mol
• Monoisotopic Mass: 398.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 141Ų

Additional information on methyl N-(4-{5-hydroxy-3-(thiophen-3-yl)pentylsulfamoyl}phenyl)carbamate

Comprehensive Overview of Methyl N-(4-{5-hydroxy-3-(thiophen-3-yl)pentylsulfamoyl}phenyl)carbamate (CAS No. 2034564-35-5)

Methyl N-(4-{5-hydroxy-3-(thiophen-3-yl)pentylsulfamoyl}phenyl)carbamate (CAS No. 2034564-35-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's intricate name reflects its complex molecular architecture, which includes a thiophene ring, a hydroxypentyl chain, and a sulfamoylphenyl group linked to a methyl carbamate moiety. This combination of functional groups makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the demand for novel sulfonamide derivatives and carbamate-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in how Methyl N-(4-{5-hydroxy-3-(thiophen-3-yl)pentylsulfamoyl}phenyl)carbamate interacts with biological systems, especially its potential as an inhibitor for enzymes involved in inflammatory or metabolic disorders. The presence of the thiophene ring, a common motif in bioactive molecules, enhances its binding affinity to protein targets, while the hydroxy group improves solubility and pharmacokinetic properties.

The synthesis of CAS No. 2034564-35-5 involves multi-step organic reactions, including sulfonylation, carbamate formation, and selective hydroxylation. These processes require precise control to ensure high yield and purity, which are critical for its application in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and confirm its structural integrity.

From an industrial perspective, Methyl N-(4-{5-hydroxy-3-(thiophen-3-yl)pentylsulfamoyl}phenyl)carbamate is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalysts and solvents to produce such compounds with minimal waste. This aligns with the broader trend of green pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in personalized medicine. As the healthcare industry shifts toward tailored therapies, molecules like CAS No. 2034564-35-5 are being evaluated for their ability to modulate specific biological pathways with high precision. This is particularly relevant in the context of chronic diseases, where targeted interventions can significantly improve patient outcomes.

In summary, Methyl N-(4-{5-hydroxy-3-(thiophen-3-yl)pentylsulfamoyl}phenyl)carbamate represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine.